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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634 Get Quote

This in-depth technical guide is designed for researchers, scientists, and drug development

professionals, providing a comprehensive overview of commercially available Glyphosate-¹³C

standards. This document details the types of standards, their chemical and physical

properties, and their applications in analytical methodologies. Experimental protocols for the

utilization of these standards in quantitative analysis are also provided, along with a

visualization of the analytical workflow.

Introduction to Glyphosate and its Isotopically
Labeled Standards
Glyphosate (N-(phosphonomethyl)glycine) is a broad-spectrum systemic herbicide and crop

desiccant. Due to its widespread use, there is a growing need for accurate and sensitive

methods to quantify its residues in environmental and biological samples. Stable isotope-

labeled internal standards, such as those incorporating Carbon-13 (¹³C), are essential for

achieving high accuracy and precision in mass spectrometry-based quantification methods like

isotope dilution mass spectrometry (IDMS). These standards, which have a known amount of

¹³C atoms incorporated into the glyphosate molecule, exhibit nearly identical chemical and

physical properties to their unlabeled counterparts, but are distinguishable by their mass. This

allows for the correction of matrix effects and variations in sample preparation and instrument

response.

Commercially Available Glyphosate-¹³C Standards
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A variety of Glyphosate-¹³C standards are commercially available from several reputable

suppliers. These standards differ in their isotopic labeling pattern, purity, and format (neat solid

or solution). The choice of a specific standard will depend on the analytical method and the

specific requirements of the study.

Quantitative Data of Available Standards
For easy comparison, the following tables summarize the key quantitative data for

commercially available Glyphosate-¹³C standards.

Table 1: Glyphosate-¹³C₂ Isotope Labeled Standards

Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Format

LGC

Standards

Glyphosate

-¹³C₂,¹⁵N

1185107-

63-4

¹³C₂H₈¹⁵N

O₅P

Not

Specified

>95%

(HPLC)[1]
Neat

Sigma-

Aldrich

Glyphosate

-2-¹³C,¹⁵N

285978-

24-7

HO₂C¹³CH

₂¹⁵NHCH₂P

O₃H₂

99 atom %

¹³C, 98

atom %

¹⁵N

≥99%

(HPLC)[2]
Neat

Cambridge

Isotope

Laboratorie

s

Glyphosate

(2-¹³C,

99%; ¹⁵N,

98+%)

285978-

24-7
C₃H₈NO₅P

99% ¹³C,

98+% ¹⁵N
96%

100 µg/mL

in water

Clearsynth
Glyphosate

¹³C ¹⁵N

285978-

24-7

Not

Available

Not

Available

Not

Available
Enquire

Toronto

Research

Chemicals

(via

Chromatog

raphic

Specialties

)

*Glyphosat

e-¹³C,¹⁵N

285978-

24-7

Not

Specified

Not

Specified

Not

Specified
Neat
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Table 2: Glyphosate-¹³C₃ Isotope Labeled Standards

Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Format

Cambridge

Isotope

Laboratorie

s

Glyphosate

(¹³C₃, 99%;

¹⁵N, 98%)

2412336-

97-9

¹³C₃H₈¹⁵N

O₅P

99% ¹³C₃,

98% ¹⁵N
98%

100 µg/mL

in water

Table 3: Other Glyphosate-¹³C Isotope Labeled Standards

Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Format

LGC

Standards

Glyphosate

-¹³C

287399-

31-9

C₂¹³CH₈N

O₅P

Not

Specified

>95%

(HPLC)
Neat

Sigma-

Aldrich

Glyphosate

-2-¹³C

287399-

31-9

HO₂C¹³CH

₂NHCH₂P

O(OH)₂

99 atom %

¹³C

≥98.5%

(HPLC)
Neat

Experimental Protocols for the Use of Glyphosate-
¹³C Standards
The primary application of Glyphosate-¹³C standards is as internal standards in quantitative

analytical methods, most notably in liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The general workflow involves spiking a known amount of the labeled standard into

the sample at the beginning of the sample preparation process.

Sample Preparation
The sample preparation protocol can vary depending on the matrix (e.g., water, soil, food,

biological fluids). A common approach for food and environmental samples involves the

following steps:
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Extraction: The sample is homogenized and extracted with a suitable solvent. A popular

method is the QuPPe (Quick Polar Pesticides Method) which uses a mixture of water and

methanol with formic acid.

Internal Standard Spiking: A precise volume of a Glyphosate-¹³C standard solution is added

to the extract.

Clean-up: The extract is then purified to remove interfering matrix components. This can be

achieved using solid-phase extraction (SPE) with polymeric cartridges or by ultrafiltration.

Derivatization (Optional but common): To improve chromatographic retention and sensitivity,

glyphosate and its labeled standard are often derivatized with 9-fluorenylmethoxycarbonyl

chloride (FMOC-Cl). This step is performed after the clean-up.

Instrumental Analysis by LC-MS/MS
The prepared sample is then analyzed by LC-MS/MS.

Chromatographic Separation: A variety of HPLC columns can be used, including polymer-

based amino columns or reversed-phase columns after derivatization. The mobile phase

typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol)

with additives like ammonium carbonate or ammonium formate to ensure proper ionization.

Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer,

typically in negative electrospray ionization (ESI) mode. The instrument is set to monitor

specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both

the native glyphosate and the ¹³C-labeled internal standard.

Quantification
Quantification is based on the principle of isotope dilution. A calibration curve is generated by

plotting the ratio of the peak area of the native glyphosate to the peak area of the Glyphosate-

¹³C internal standard against the concentration of the native glyphosate in a series of

calibration standards. The concentration of glyphosate in the unknown sample is then

determined by interpolating its peak area ratio on this calibration curve.

Visualization of the Analytical Workflow
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The following diagram illustrates the typical workflow for the quantitative analysis of glyphosate

in a sample using a ¹³C-labeled internal standard.

Sample Preparation Instrumental Analysis Data Processing

Sample
(e.g., food, water) Homogenization Extraction

(e.g., QuPPe)
Spiking with

Glyphosate-¹³C Standard
Clean-up

(e.g., SPE)
Derivatization

(e.g., FMOC-Cl) LC-MS/MS Analysis Quantification
(Isotope Dilution)

Final Result
(Glyphosate Concentration)

Click to download full resolution via product page

Caption: Analytical workflow for glyphosate quantification using a ¹³C-labeled internal standard.

This workflow highlights the critical role of the Glyphosate-¹³C standard in ensuring the

accuracy and reliability of the final analytical result. By being introduced early in the process, it

compensates for potential losses and variations throughout the entire analytical procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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